Cas no 1807214-89-6 (6-Bromo-2-cyano-3-fluorobenzoic acid)

• Product Name: 6-Bromo-2-cyano-3-fluorobenzoic acid
• CAS No: 1807214-89-6
• MF: C₈H₃BrFNO₂
• MW: 244.01732468605
• MDL: MFCD28735217
• CID: 4785853
• Update Time: 2025-05-20

6-Bromo-2-cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-fluorobenzoic acid

• MDL： MFCD28735217
• Inchi： 1S/C8H3BrFNO2/c9-5-1-2-6(10)4(3-11)7(5)8(12)13/h1-2H,(H,12,13)
• InChI Key： AYWDYCSSOOHWHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Additional information on 6-Bromo-2-cyano-3-fluorobenzoic acid

Comprehensive Overview of 6-Bromo-2-cyano-3-fluorobenzoic acid (CAS No. 1807214-89-6): Properties, Applications, and Industry Insights

6-Bromo-2-cyano-3-fluorobenzoic acid (CAS No. 1807214-89-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique combination of functional groups, including a bromo substituent, a cyano group, and a fluoro atom, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "6-Bromo-2-cyano-3-fluorobenzoic acid synthesis", "CAS 1807214-89-6 applications", and "fluorinated benzoic acid derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 6-Bromo-2-cyano-3-fluorobenzoic acid contributes to its reactivity and utility in cross-coupling reactions, a topic trending in green chemistry discussions. With the increasing demand for sustainable synthesis methods, this compound's role in catalyzed transformations aligns with the industry's shift toward atom-efficient processes. Its electron-withdrawing groups enhance its potential as a building block for heterocyclic compounds, a key focus area in drug discovery pipelines.

Analytical data for CAS 1807214-89-6 reveals important characteristics such as melting point, solubility profiles, and spectroscopic properties (NMR, IR, MS), which are critical for quality control in fine chemical production. Recent publications highlight its use in developing biologically active molecules, particularly in kinase inhibitor research—a hot topic in oncology therapeutics. The compound's meta-substitution pattern offers steric advantages that researchers frequently explore when designing targeted molecular probes.

From a commercial perspective, 6-Bromo-2-cyano-3-fluorobenzoic acid suppliers often emphasize its high purity grades (>98%) and custom synthesis capabilities to meet diverse research needs. The compound's stability under ambient storage conditions makes it practical for laboratory use, while its compatibility with microwave-assisted chemistry techniques addresses the demand for rapid reaction optimization—a frequently searched topic in process chemistry forums.

Environmental and regulatory aspects of fluorinated compounds remain a discussion point in scientific communities. While 1807214-89-6 itself isn't classified as hazardous, its handling follows standard laboratory safety protocols, a subject often queried alongside chemical compatibility charts. The compound's biodegradability profile and ecotoxicological data are areas of ongoing study, reflecting the industry's focus on benign-by-design principles.

Innovative applications of 6-Bromo-2-cyano-3-fluorobenzoic acid continue to emerge, particularly in material science for designing functional polymers with tailored electronic properties. Its aromatic core and multiple reactive sites enable the construction of conjugated systems, relevant to organic electronics research—a field experiencing exponential growth. Patent analyses reveal its inclusion in advanced material formulations, often searched in connection with optoelectronic devices.

The global market for halogenated benzoic acids shows steady expansion, with CAS 1807214-89-6 positioned as a high-value intermediate. Supply chain analytics indicate growing procurement interest from contract research organizations and academic institutions, particularly in regions with strong pharmaceutical innovation ecosystems. Pricing trends for this specialty chemical correlate with developments in generic drug manufacturing and preclinical research activities worldwide.

Future research directions for 6-Bromo-2-cyano-3-fluorobenzoic acid may explore its potential in click chemistry applications or as a precursor for PET radiotracers—subjects generating substantial academic interest. The compound's structural features lend themselves to library synthesis for high-throughput screening, addressing the pharmaceutical industry's need for diverse molecular scaffolds. These applications position 1807214-89-6 as a compound with enduring scientific and commercial value.